molecular formula C20H17F2N3OS B2488150 N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide CAS No. 396721-42-9

N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide

Cat. No. B2488150
CAS RN: 396721-42-9
M. Wt: 385.43
InChI Key: RXVVOCNNHMHHQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of complex molecules like N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide involves multiple steps, including cyclization, acylation, and substitution reactions. One relevant synthesis method involves the reaction of 2-iodo-2,4-dimethylaniline with dibromo derivatives, followed by treatment with acylating agents, leading to the formation of target molecules through palladium-catalyzed heterocyclization processes (Skladchikov, Suponitskii, & Gataullin, 2013).

Molecular Structure Analysis

The molecular structure of such compounds is determined using spectroscopic methods and crystallography, providing insights into their conformation, stereochemistry, and intramolecular interactions. Studies on similar compounds have utilized X-ray diffraction to elucidate the crystal structure, revealing aspects like bond lengths, angles, and molecular packing (Kumar et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide includes its behavior in various organic reactions, such as nucleophilic substitutions and cycloadditions. Its chemical properties are influenced by the presence of functional groups, which can undergo transformations under specific conditions, contributing to the synthesis of derivatives with potential biological activities (Zhang & Cheng, 2009).

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds and structural analysis form a significant portion of the research around this chemical structure. For instance, studies on the synthesis and structural characterization of similar pyrazole derivatives have been conducted to understand the nuances of their chemical behavior and molecular configuration. One study explored the synthesis, structure, and Heck cyclization of the syn- and anti-atropisomers of related N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline compounds, providing insights into the molecular flexibility and reactivity of such complex structures (Skladchikov, Suponitskii, & Gataullin, 2013). Additionally, the synthesis and photophysical properties of pyrazoline derivatives, highlighting their potential as fluorescent chemosensors for metal ion detection, further showcase the versatility of pyrazole-based compounds (Khan, 2020).

Pharmacological Applications

While the direct application of N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide in pharmacology was not explicitly identified in the reviewed literature, related research emphasizes the exploration of pyrazole derivatives for potential therapeutic uses. For instance, the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, including similar structural motifs, have been examined for their growth inhibitory properties against various cancer cell lines, indicating the potential of such compounds in oncology (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Applications in Material Science

Research has also delved into the application of pyrazole derivatives in material science, such as the development of luminescent supramolecular liquid crystals. These studies suggest the compound's utility in creating advanced materials with potential applications in optoelectronics and sensing technologies (Moyano et al., 2013).

properties

IUPAC Name

N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17F2N3OS/c1-11-6-7-17(12(2)8-11)25-19(13-9-27-10-16(13)24-25)23-20(26)18-14(21)4-3-5-15(18)22/h3-8H,9-10H2,1-2H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RXVVOCNNHMHHQB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=CC=C4F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17F2N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.